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Compound of Interest

Compound Name:
N-Cyclohexyl 2-

aminobenzenesulfonamide

Cat. No.: B1362800 Get Quote

Technical Guide: N-Cyclohexyl-2-
aminobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of N-Cyclohexyl-2-aminobenzenesulfonamide. The information is curated for

professionals in research and development, with a focus on data clarity and experimental

context.

Chemical Identity and Structure
N-Cyclohexyl-2-aminobenzenesulfonamide is a chemical compound belonging to the

sulfonamide class. Its structure consists of a central benzenesulfonamide core with a

cyclohexyl group attached to the sulfonamide nitrogen and an amino group at the ortho position

of the benzene ring.

The canonical SMILES representation of the molecule is S(C1C=CC=CC=1N)(NC1CCCCC1)

(=O)=O[1].

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 77516-54-2 [1]

Molecular Formula C12H18N2O2S [1]

Molecular Weight 254.35 g/mol [1][2]

PubChem CID 572505 [1]

InChIKey
TUENGZHHNXAVMJ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physical and chemical properties of N-Cyclohexyl-2-aminobenzenesulfonamide are

summarized below. These properties are crucial for understanding its behavior in various

experimental and biological systems.

Table 2: Physical and Chemical Properties

Property Value Unit Reference

Boiling Point 429.7 °C at 760 mmHg [1]

Flash Point 213.7 °C [1]

Density 1.26 g/cm³ [1]

LogP (Octanol/Water) 2.6 [1]

Table 3: Computed Molecular Properties
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Property Value Unit Reference

Hydrogen Bond Donor

Count
2 [1][3]

Hydrogen Bond

Acceptor Count
4 [1][3]

Rotatable Bond Count 3 [1][3]

Topological Polar

Surface Area
80.6 Å² [1][2]

Complexity 331 [1]

Exact Mass 254.10904 Da [1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of N-Cyclohexyl-2-

aminobenzenesulfonamide are not extensively published, a general synthetic approach can be

inferred from standard sulfonamide synthesis methodologies.

General Synthesis of Sulfonamides:

A common method for synthesizing sulfonamides involves the reaction of a sulfonyl chloride

with an amine. For N-Cyclohexyl-2-aminobenzenesulfonamide, the synthesis would likely

proceed as follows:

Protection of the Amino Group: The amino group of 2-aminobenzenesulfonic acid would first

be protected, for example, through acetylation to form 2-acetamidobenzenesulfonic acid.

Formation of the Sulfonyl Chloride: The resulting sulfonic acid is then treated with a

chlorinating agent, such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅), to

convert the sulfonic acid group into a sulfonyl chloride (2-acetamidobenzenesulfonyl

chloride).

Sulfonamide Formation: The 2-acetamidobenzenesulfonyl chloride is then reacted with

cyclohexylamine in the presence of a base (like pyridine or triethylamine) to form the
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sulfonamide linkage. This yields N-cyclohexyl-2-acetamidobenzenesulfonamide.

Deprotection: The final step involves the hydrolysis of the acetamido protecting group,

typically under acidic or basic conditions, to yield the final product, N-Cyclohexyl-2-

aminobenzenesulfonamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Sulfonamide Synthesis Workflow
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Intermediate:
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Caption: General synthetic workflow for N-Cyclohexyl-2-aminobenzenesulfonamide.
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Potential Biological Activity and Signaling
As a member of the sulfonamide class of compounds, N-Cyclohexyl-2-

aminobenzenesulfonamide is anticipated to exhibit antibacterial properties. The primary

mechanism of action for sulfonamide antibiotics is the competitive inhibition of the enzyme

dihydropteroate synthetase (DHPS)[4][5][6].

Mechanism of Action - Folic Acid Synthesis Inhibition:

Bacteria rely on the synthesis of folic acid (vitamin B9) for the production of nucleotides, which

are essential for DNA and RNA synthesis. A key step in this pathway is the conversion of para-

aminobenzoic acid (PABA) to dihydropteroic acid, a reaction catalyzed by DHPS.

Due to their structural similarity to PABA, sulfonamides can bind to the active site of DHPS,

acting as competitive inhibitors. This blockage prevents the synthesis of dihydropteroic acid

and, consequently, folic acid. The depletion of folic acid ultimately halts bacterial growth and

replication, leading to a bacteriostatic effect.[4][5] Mammalian cells are not affected by this

mechanism because they do not synthesize their own folic acid; instead, they obtain it from

their diet[4].
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Sulfonamide Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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